Cas no 220461-68-7 (4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid)
4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid
- 2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)-benzenecarboxylic acid
- 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoic acid
- Benzoic acid, 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-
- 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)benzenecarboxylic acid
- 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-benzoic acid
- 2-chloro-4-(3-methylpyrazol-1-yl) benzoic acid
- ANW-55303
- CTK0J6815
- SBB098667
- SureCN3811575
- 7Z-5041
- J-508688
- 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)benzenecarboxylic acid, AldrichCPR
- 220461-68-7
- CS-0315038
- 2-chloro-4-(3-methylpyrazol-1-yl)-benzoic acid
- SCHEMBL3811575
- 2-chloro-4-(3-methylpyrazol-1-yl)benzoic Acid
- F11673
- CHEMBL3593497
- DB-355600
- VIA46168
- 2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoicacid
- AKOS005071128
- 2-chloro-4-(3-methyl-1 H-pyrazol-1-yl)benzoic acid
- MFCD08056672
- JBSFTFLMZMRNLI-UHFFFAOYSA-N
- DTXSID10445766
-
- MDL: MFCD08056672
- Inchi: 1S/C11H9ClN2O2/c1-7-4-5-14(13-7)8-2-3-9(11(15)16)10(12)6-8/h2-6H,1H3,(H,15,16)
- InChI Key: JBSFTFLMZMRNLI-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=CC(=C1)N1C=CC(C)=N1
Computed Properties
- Exact Mass: 236.03537
- Monoisotopic Mass: 236.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.38
- Boiling Point: 397 ºC
- Flash Point: 194 ºC
- PSA: 55.12
4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 218038-100mg |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoic acid |
220461-68-7 | 95% | 100mg |
£186.00 | 2022-03-01 | |
| Fluorochem | 218038-500mg |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoic acid |
220461-68-7 | 95% | 500mg |
£557.00 | 2022-03-01 | |
| Chemenu | CM189005-1g |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)-benzenecarboxylic acid |
220461-68-7 | 95% | 1g |
$430 | 2021-08-05 | |
| Apollo Scientific | OR33205-1g |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoic acid |
220461-68-7 | 95% | 1g |
£462.00 | 2025-02-20 | |
| Chemenu | CM189005-1g |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)-benzenecarboxylic acid |
220461-68-7 | 95%+ | 1g |
$421 | 2023-02-02 | |
| Alichem | A049005749-100mg |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoic acid |
220461-68-7 | 95% | 100mg |
$350.00 | 2023-09-02 | |
| abcr | AB256742-1 g |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzenecarboxylic acid; 95% |
220461-68-7 | 1g |
€452.10 | 2022-03-03 | ||
| Alichem | A049005749-1g |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoic acid |
220461-68-7 | 95% | 1g |
$1250.00 | 2023-09-02 | |
| abcr | AB256742-1g |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzenecarboxylic acid, 95%; . |
220461-68-7 | 95% | 1g |
€587.80 | 2024-04-18 | |
| abcr | AB256742-5g |
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzenecarboxylic acid, 95%; . |
220461-68-7 | 95% | 5g |
€1674.80 | 2024-04-18 |
4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid Suppliers
4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid
4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid (CAS No. 220461-68-7): An Overview of Its Properties and Applications
4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid (CAS No. 220461-68-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, which include a chloro substituent and a 3-methyl-1H-pyrazol-1-yl group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential biological activities.
The synthesis of 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization of the benzene ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.
In terms of its physical properties, 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid is a white crystalline solid with a melting point of approximately 150°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical and biological assays.
The biological activity of 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are enzymes that play critical roles in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.
In addition to its enzymatic inhibition properties, 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that this compound may have therapeutic potential in managing inflammatory conditions.
The pharmacokinetic properties of 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. Furthermore, it demonstrates low toxicity in animal models, making it a safe candidate for further clinical evaluation.
In the context of drug discovery and development, 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid has been used as a lead compound for structure-based drug design. Researchers have employed computational methods such as molecular docking and molecular dynamics simulations to identify potential derivatives with enhanced potency and selectivity. These efforts have led to the discovery of several promising analogs that are currently undergoing preclinical testing.
The application of 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid extends beyond pharmaceutical research. It has also found use in other areas such as agrochemicals and materials science. For example, its ability to modulate enzyme activity has been explored in the development of herbicides and fungicides with improved efficacy and reduced environmental impact. Additionally, its unique chemical structure makes it a valuable building block for the synthesis of advanced materials with tailored properties.
In conclusion, 4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid (CAS No. 220461-68-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as an important molecule for further research and development. As ongoing studies continue to uncover new applications and optimize its performance, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
220461-68-7 (4-(3-Methyl-1H-pyrazol-1-yl)-2-chloro benzoic acid) Related Products
- 401827-60-9(2-Chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid)
- 220462-02-2(Benzoic acid, 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-, methyl ester)
- 561322-10-9(1H-PYRAZOLE-3-CARBOXYLIC ACID, 1-(4-CARBOXY-3-CHLOROPHENYL)-)
- 885016-55-7(BENZOIC ACID, 3-[1-(4-CHLOROPHENYL)-1H-PYRAZOL-3-YL]-)
- 530091-49-7(BENZOIC ACID, 2-CHLORO-4-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-, METHYL ESTER)
- 220462-04-4(Benzoic acid, 2-chloro-4-(5-methyl-1H-pyrazol-1-yl)-, methyl ester)
- 530091-88-4(BENZOIC ACID, 4-(4-BROMO-1H-PYRAZOL-1-YL)-2-CHLORO-)
- 957509-90-9(2-Chloro-5-(1H-pyrazol-1-yl)benzoic acid)
- 313674-09-8(Methyl 2-chloro-4-(1H-pyrazol-1-yl)benzoate)
- 313674-12-3(2-chloro-4-(1H-pyrazol-1-yl)benzenecarboxylic Acid)